2-iodo-N,3-dimethylbenzamide
Overview
Description
2-iodo-N,3-dimethylbenzamide is a useful research compound. Its molecular formula is C9H10INO and its molecular weight is 275.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalyst for Oxidative Cleavage : A study by Yakura et al. (2018) developed [4-Iodo-3-(isopropylcarbamoyl)phenoxy]acetic acid, a catalyst related to 2-iodo-N-isopropylbenzamide, for oxidative cleavage of tetrahydrofuran-2-methanols to γ-lactones. This highlights the use of iodine-containing compounds in catalysis for organic synthesis (Yakura et al., 2018).
Synthesis of Derivatives for Medical Imaging : Sintas et al. (1998) described the synthesis of radioiodinated phenylalkylamines, including compounds similar to 2-iodo-N,3-dimethylbenzamide, for brain mapping with SPECT technology. This indicates the potential of iodine-containing compounds in nuclear medicine and brain imaging (Sintas et al., 1998).
Applications in Medicinal Chemistry : A study by Braun et al. (1977) synthesized iodine-131 labeled compounds, structurally related to 2-iodo-N,3-dimethylbenzamide, for investigating body distribution in rats. This research demonstrates the utility of such compounds in exploring drug distribution and pharmacokinetics (Braun et al., 1977).
Hydration Studies of Amides : The study of the hydration of N,N-dimethylbenzamide by Kobayashi and Matsushita (1990) provides insights into the molecular structure of hydrated amides. Although not directly about 2-iodo-N,3-dimethylbenzamide, this research aids in understanding the behavior of similar compounds in different solvents (Kobayashi & Matsushita, 1990).
Nuclear Magnetic Resonance Studies : The work by Jackman et al. (1969) on the rotational barriers in substituted N,N-dimethylbenzamides, provides valuable information about the molecular dynamics of similar compounds. This research aids in understanding how molecular structure influences physical properties (Jackman et al., 1969).
properties
IUPAC Name |
2-iodo-N,3-dimethylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10INO/c1-6-4-3-5-7(8(6)10)9(12)11-2/h3-5H,1-2H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXVHPZSCJWCRFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NC)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-iodo-N,3-dimethylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
